Cas no 498539-06-3 (1H-Benzimidazole, 2-(4-methoxyphenyl)-1-(2-propynyloxy)-)
498539-06-3 structure
Product Name:1H-Benzimidazole, 2-(4-methoxyphenyl)-1-(2-propynyloxy)-
CAS No:498539-06-3
MF:C17H14N2O2
MW:278.305263996124
CID:1536934
PubChem ID:71362442
Update Time:2025-04-21
1H-Benzimidazole, 2-(4-methoxyphenyl)-1-(2-propynyloxy)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Benzimidazole, 2-(4-methoxyphenyl)-1-(2-propynyloxy)-
- 2-(4-methoxyphenyl)-1-prop-2-ynoxybenzimidazole
- 2-(4-Methoxyphenyl)-1-[(prop-2-yn-1-yl)oxy]-1H-benzimidazole
- 498539-06-3
- DTXSID70786066
-
- Inchi: 1S/C17H14N2O2/c1-3-12-21-19-16-7-5-4-6-15(16)18-17(19)13-8-10-14(20-2)11-9-13/h1,4-11H,12H2,2H3
- InChI Key: NMQBWJFSOUOTET-UHFFFAOYSA-N
- SMILES: O(CC#C)N1C(C2C=CC(=CC=2)OC)=NC2C=CC=CC1=2
Computed Properties
- Exact Mass: 278.10562
- Monoisotopic Mass: 278.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 384
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 36.3Ų
Experimental Properties
- PSA: 36.28
1H-Benzimidazole, 2-(4-methoxyphenyl)-1-(2-propynyloxy)- Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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